Cas no 20357-12-4 (1H-Indole-3-carboxylic acid,4,5,6,7-tetrahydro-2-methyl-1-(4-methylphenyl)-)

1H-Indole-3-carboxylic acid,4,5,6,7-tetrahydro-2-methyl-1-(4-methylphenyl)- structure
20357-12-4 structure
Product Name:1H-Indole-3-carboxylic acid,4,5,6,7-tetrahydro-2-methyl-1-(4-methylphenyl)-
CAS No:20357-12-4
MF:C17H19NO2
MW:269.338264703751
CID:238928
Update Time:2024-01-26

1H-Indole-3-carboxylic acid,4,5,6,7-tetrahydro-2-methyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylic acid,4,5,6,7-tetrahydro-2-methyl-1-(4-methylphenyl)-
    • 1H-Indole-3-carboxylic acid, 4,5,6,7-tetrahydro-2-methyl-1-(4-methylphenyl)-
    • Inchi: 1S/C17H19NO2/c1-11-7-9-13(10-8-11)18-12(2)16(17(19)20)14-5-3-4-6-15(14)18/h7-10H,3-6H2,1-2H3,(H,19,20)
    • InChI Key: NYVGNLKJKIAIOE-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(C)C=C2)C2=C(CCCC2)C(C(O)=O)=C1C

Computed Properties

  • Exact Mass: 269.14167

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 455.2±45.0 °C(Predicted)
  • PSA: 42.23
  • pka: 6.42±0.20(Predicted)
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